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Compound of Interest

Compound Name: Nickel-63

Cat. No.: B225782 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the principles, experimental

protocols, and data analysis techniques involved in the study of the Nickel-63 (⁶³Ni) beta decay

energy spectrum. Given its long half-life and low-energy beta emissions, ⁶³Ni serves as a

crucial radioisotope in various scientific and industrial applications, including as an electron

source in electron capture detectors (ECDs) for gas chromatography, in betavoltaic batteries,

and as a tracer in environmental and metabolic studies.[1][2][3]

Physical and Decay Characteristics of Nickel-63
Nickel-63 is a synthetic radioisotope of nickel, produced by neutron irradiation of stable Nickel-

62 in a nuclear reactor.[1] It undergoes beta (β⁻) decay, transforming into the stable isotope

Copper-63 (⁶³Cu).[4][5] This process involves the emission of a beta particle (an electron) and

an antineutrino. The decay energy is shared between these two particles, resulting in a

continuous energy spectrum for the beta particles, ranging from zero up to a maximum

endpoint energy.[6][7]

The key characteristics of Nickel-63 are summarized in the table below.
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Property Value

Half-life (T½) 100.1 years[8][9] / 101.2(15) years[1]

Decay Mode Beta (β⁻) Emission[1]

Decay Product Copper-63 (⁶³Cu) (Stable)[10]

Maximum Beta Energy (Eₘₐₓ) 66.0 keV[10] / 66.9 keV[9] / 66.977(15) keV[1]

Average Beta Energy (Eₐᵥ) 17.0 keV[8] / 17.425(6) keV[1]

Specific Activity 2.1 x 10¹² Bq/g[10]

Radiation Type Pure Beta Emitter[1][11]

Experimental Measurement of the Beta Spectrum
The accurate measurement of the ⁶³Ni beta spectrum is challenging due to the low energy of

the emitted electrons. The primary techniques employed are Liquid Scintillation Counting (LSC)

and Gas-Flow Proportional Counting. Geiger-Müller (G-M) detectors are not suitable for

detecting ⁶³Ni contamination due to the low energy of its beta particles.[8]

Protocol 1: Liquid Scintillation Counting (LSC)
LSC is the preferred method for detecting and quantifying ⁶³Ni.[8][12] It offers high counting

efficiency for low-energy beta emitters.[12] The procedure involves mixing the radioactive

sample with a liquid scintillation cocktail, which converts the beta decay energy into light

flashes (scintillations) that are then detected by photomultiplier tubes (PMTs).[9][13]

Methodology:

Sample Preparation and Chemical Separation:

Nickel-63 must be chemically separated from interfering radionuclides.[11]

Hydroxide Precipitation: A common initial step involves precipitating nickel as nickel

hydroxide from the sample solution.[14] Iron hydroxide can be used as a scavenger to

remove many interfering impurities.[11]
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Complexation with Dimethylglyoxime (DMG): Nickel is selectively separated by forming a

nickel-dimethylglyoxime complex, which is precipitated.[11][14][15] This step provides

further decontamination.[11]

Conversion to Nickel Oxide: The purified nickel precipitate is heated to form black nickel

oxide, which can be weighed to determine the chemical yield of the separation process.

[11]

Final Solution: The nickel oxide is then dissolved (e.g., in an acid) to prepare a solution for

LSC analysis.[11]

Instrument Calibration:

Energy Calibration: The spectrometer's channel numbers are converted to energy (keV).

This is performed using a radioisotope that emits monoenergetic electrons, such as

Bismuth-207 (²⁰⁷Bi), which provides distinct conversion electron peaks at known energies.

[16] A calibration curve (channel number vs. energy) is generated.[16]

Quench Correction: Quenching refers to any process that reduces the light output in the

scintillation cocktail, leading to a shift in the energy spectrum and lower counting

efficiency.[9] An external standard (e.g., ²²⁶Ra) is used to determine a quench value for

each sample.[14] A quench curve, relating the counting efficiency to the quench

parameter, must be established using a set of ⁶³Ni standards with varying levels of

quenching.[14]

Data Acquisition:

The prepared ⁶³Ni sample is mixed with a suitable liquid scintillation cocktail in a vial.[9]

The vial is placed in the LSC instrument.

The energy range for counting is set to encompass the entire ⁶³Ni spectrum (e.g., 0 to 70

keV).[14]

A background sample (containing cocktail but no ⁶³Ni) must be counted under the same

conditions to allow for background subtraction.[11][16]
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Data is collected for a sufficient time to achieve good statistical precision.

Data Analysis:

Background Subtraction: The background spectrum is subtracted from the sample

spectrum.[16]

Spectrum Correction: The raw spectrum is corrected for counting efficiency and quenching

using the previously determined calibration curves.

Kurie Plot Analysis: To accurately determine the endpoint energy (Eₘₐₓ), the energy

spectrum can be linearized using a Kurie plot.[16] This involves plotting a specific function

of the count rate against the energy. The intercept of the linearized plot on the energy axis

gives the endpoint energy.[16]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.hep.physik.uni-siegen.de/teaching/masterlab2019/manuals/betaspeceng.pdf
https://www.hep.physik.uni-siegen.de/teaching/masterlab2019/manuals/betaspeceng.pdf
https://www.hep.physik.uni-siegen.de/teaching/masterlab2019/manuals/betaspeceng.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b225782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Instrument Setup & Calibration

Data Acquisition

Data Analysis

Aqueous Sample
(e.g., Environmental Water)

Hydroxide
Precipitation

DMG
Complexation

Conversion to Oxide
& Yield Measurement Dissolution for LSC Mix Sample with

Scintillation Cocktail

Liquid Scintillation
Counter

Energy Calibration
(e.g., Bi-207 Source)

Quench Curve
Generation (Ni-63 Stds)

Quench & Efficiency
Correction

Count Sample
Spectrum

Background
Subtraction

Count Background
Spectrum Kurie Plot Analysis Final Energy Spectrum

& Endpoint Energy

Liquid Scintillation Counting (LSC) Gas Proportional Counter

Nickel-63 Source
(Low-Energy Pure β⁻ Emitter)

β⁻ Energy → Light Photons
(in Scintillator Cocktail)

 Preferred Method 

β⁻ Energy → Gas Ionization
(Creation of Ion Pairs)

 Alternative Method 

Photon Detection (PMT)

Advantages:
• High Efficiency for Low E β⁻

• Good Energy Resolution

Charge Amplification
& Collection (Anode)

Advantages:
• Measures Total Activity
• Can Discriminate α/β

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b225782?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b225782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Nickel-63 - isotopic data and properties [chemlin.org]

2. November Isotope Spotlights | NIDC: National Isotope Development Center [isotopes.gov]

3. archivemarketresearch.com [archivemarketresearch.com]

4. lnhb.fr [lnhb.fr]

5. mdpi.com [mdpi.com]

6. researchgate.net [researchgate.net]

7. radioprotection.org [radioprotection.org]

8. ehs.princeton.edu [ehs.princeton.edu]

9. nrc.gov [nrc.gov]

10. ionactive.co.uk [ionactive.co.uk]

11. NEMI Method Summary - CHEM-TP-Ni.1 [nemi.gov]

12. mdpi.com [mdpi.com]

13. rcaro.org [rcaro.org]

14. bundesumweltministerium.de [bundesumweltministerium.de]

15. researchgate.net [researchgate.net]

16. hep.physik.uni-siegen.de [hep.physik.uni-siegen.de]

To cite this document: BenchChem. [An In-depth Technical Guide to Nickel-63 Beta Decay
Energy Spectrum Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b225782#nickel-63-beta-decay-energy-spectrum-
analysis]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b225782?utm_src=pdf-custom-synthesis
https://www.chemlin.org/isotope/nickel-63
https://www.isotopes.gov/November-2024-spotlights
https://www.archivemarketresearch.com/reports/nickel-63-373762
http://www.lnhb.fr/nuclides/Ni-63_tables.pdf
https://www.mdpi.com/2073-8994/15/2/315
https://www.researchgate.net/post/How_can_I_determine_the_energy_spectrum_of_beta_decay
https://www.radioprotection.org/articles/radiopro/pdf/2014/04/radiopro140017.pdf
https://ehs.princeton.edu/laboratory-research/radiation-safety/radioactive-materials/radioisotope-fact-sheets/nickel-63
https://www.nrc.gov/docs/ML1220/ML12206A070.pdf
https://ionactive.co.uk/resource-hub/guidance/ni-63-nickel-63-radiation-safety-data
https://www.nemi.gov/methods/method_summary/4863/
https://www.mdpi.com/2076-3417/15/15/8264
https://rcaro.org/_files/board_2/20230925/60dc84d5feefbd2749251f275675a703.pdf
https://www.bundesumweltministerium.de/fileadmin/Daten_BMU/Download_PDF/Strahlenschutz/leitstelle_h_ni_63_awass_01_v1992_09_en.pdf
https://www.researchgate.net/figure/Beta-spectra-of-63-Ni-obtained-from-measurements-of-1800-s-by-liquid-scintillation_fig1_236076034
https://www.hep.physik.uni-siegen.de/teaching/masterlab2019/manuals/betaspeceng.pdf
https://www.benchchem.com/product/b225782#nickel-63-beta-decay-energy-spectrum-analysis
https://www.benchchem.com/product/b225782#nickel-63-beta-decay-energy-spectrum-analysis
https://www.benchchem.com/product/b225782#nickel-63-beta-decay-energy-spectrum-analysis
https://www.benchchem.com/product/b225782#nickel-63-beta-decay-energy-spectrum-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b225782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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